3-methyl-8-((5-methyl-1,3,4-thiadiazol-2-yl)thio)-7-phenethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-8-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-7-(2-phenylethyl)purine-2,6-dione
• InChI: InChI=1S/C17H16N6O2S2/c1-10-20-21-17(26-10)27-16-18-13-12(14(24)19-15(25)22(13)2)23(16)9-8-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3,(H,19,24,25)
• InChI Key: GOFXFFOXAWFDJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SC2=NC3=C(N2CCC4=CC=CC=C4)C(=O)NC(=O)N3C
• Molecular Formula: C17H16N6O2S2
• Molecular Weight: 400.5 g/mol

Description

3-methyl-8-((5-methyl-1,3,4-thiadiazol-2-yl)thio)-7-phenethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H16N6O2S2 and its molecular weight is 400.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study detailed the design, synthesis, and evaluation of substituted pyridines and purines containing 2,4-thiazolidinedione, focusing on their effects on triglyceride accumulation and their hypoglycemic and hypolipidemic activity. This research underscores the interest in purine derivatives for potential therapeutic applications, highlighting a methodology that could be applicable to the synthesis and activity assessment of similar compounds (Kim et al., 2004).

Anticancer Agents

• Another study explored the synthesis and evaluation of novel thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety as potent anticancer agents. This indicates ongoing research into the anticancer potential of thiazole and thiadiazole derivatives, which may be relevant to the compound (Gomha et al., 2017).

Corrosion Inhibition

• Research on thiazolidinedione derivatives as inhibitors for mild steel corrosion in hydrochloric acid solution demonstrates the application of such compounds in industrial settings, particularly for protecting metals against corrosion. The study provides insight into the efficiency of these inhibitors and their adsorption behavior, which might suggest potential surface or material science applications for related purine derivatives (Yadav et al., 2015).

Synthetic Methods and Chemical Interactions

• Investigations into the synthetic access of purineselenyl and thiadiazolyl derivatives offer insights into chemical synthesis techniques and the structural elucidation of newly synthesized compounds. Such studies contribute to the understanding of how different substituents influence the properties and reactions of purine cores, which may be applicable to the compound (Gobouri, 2020).